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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated DL-Alanine. Deuterium-labeled compounds are critical tools in pharmaceutical and

bioanalytical research, offering unique advantages in metabolic studies, pharmacokinetic

analysis, and structural biology. Understanding the physical properties of deuterated DL-

Alanine is essential for its effective application.

Core Physical and Spectroscopic Properties
The substitution of hydrogen with deuterium results in notable changes to the physical

properties of DL-Alanine, primarily due to the increased mass and altered vibrational modes of

the C-D bond compared to the C-H bond.

The following table summarizes key physical properties for various deuterated and non-

deuterated forms of alanine. Data for L- and D- enantiomers are included for comparative

purposes where specific data for the DL-racemic mixture is not available.
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Property
DL-Alanine
(2,3,3,3-D₄)

L-Alanine-2-
d

L-Alanine-
d₄

Non-
Deuterated
DL-Alanine

Non-
Deuterated
L/D-Alanine

Molecular

Formula
C₃H₃D₄NO₂ C₃H₆DNO₂ C₃H₃D₄NO₂ C₃H₇NO₂ C₃H₇NO₂

Molecular

Weight

93.12 g/mol

[1][2]
90.10 g/mol

93.12 g/mol

[2]
89.09 g/mol 89.09 g/mol

Melting/Deco

mposition

Point

No data

available

314.5 °C

(dec.)

No data

available

~295-297 °C

(dec.)

L-form: ~226

°C (onset) D-

form: ~232

°C (onset)[3]

Crystal

System

No data

available

No data

available

No data

available
Monoclinic

Orthorhombic

[4]

Space Group
No data

available

No data

available

No data

available
P2₁/c P2₁2₁2₁[4]

Phase

Transition

Temp.

No data

available

No data

available

~170 K (fully

deuterated L-

alanine)[5]

Not reported Not reported

THz

Absorption

Peak (cm⁻¹)

41.8 cm⁻¹[6]
No data

available

72.7 cm⁻¹ (for

L-alanine-d₇)

[6]

41.8 cm⁻¹[6]

L/D-form:

74.4 & 85.7

cm⁻¹[6]

Isotopic Effects on Physical Properties
The replacement of hydrogen with deuterium introduces significant isotopic effects that

manifest in the structural and dynamic properties of alanine.

Vibrational Spectroscopy: Deuteration leads to observable shifts in vibrational frequencies. In

Terahertz Time-Domain Spectroscopy (THz-TDS), the absorption spectra for DL-alanine

show a characteristic peak at 41.8 cm⁻¹, which is distinct from the peaks observed for the L-

and D-enantiomers (74.4 and 85.7 cm⁻¹).[6] This difference highlights the sensitivity of THz

spectroscopy to crystal structure. For deuterated L-alanine (L-alanine-d₇), the 74.4 cm⁻¹

band shifts to 72.7 cm⁻¹, a direct consequence of the increased reduced mass.[6] These
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shifts are attributed to altered intermolecular vibrational modes, particularly those involving

hydrogen bonds.[6][7]

Crystal Structure and Phase Transitions: Deuteration can alter hydrogen-bonding

interactions within the crystal lattice, an observation known as the Ubbelohde effect.[5]

Studies on fully deuterated L-alanine using neutron diffraction and Raman scattering have

revealed significant geometric changes as a function of temperature, leading to the

observation of a structural phase transition at approximately 170 K.[5] This transition is not

observed in the non-deuterated form and is linked to the rearrangement of hydrogen bonds

and changes in torsional vibrations of the carboxylate group.[8]

Thermal Stability: While specific decomposition temperatures for deuterated DL-alanine are

not widely reported, thermal analysis of non-deuterated L- and D-alanine shows onset of

degradation at approximately 226 °C and 232 °C, respectively.[3] The process is

characterized by sublimation and complete weight loss.[3] It is expected that the stronger C-

D bond would lead to a slight increase in thermal stability for the deuterated analogue.

The following diagram illustrates the cascade of effects stemming from the isotopic substitution

of hydrogen with deuterium in DL-Alanine.
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Primary Isotopic Substitution

Resulting Physical Changes

Observable Consequences

Deuteration
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Increased Molecular Mass
(+4 Da for D₄-Alanine)

Altered H-Bonding
(Ubbelohde Effect)

Modified Vibrational Modes
(Lower C-D Frequencies)

Altered Reaction Kinetics
(Kinetic Isotope Effect)

New Structural Phase Transition
(~170 K for fully deuterated L-Alanine)

Shifted Spectroscopic Peaks
(Raman, THz, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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